Cas no 922136-79-6 (N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2,4-dimethoxybenzamide)

• Product Name: N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2,4-dimethoxybenzamide
• CAS No: 922136-79-6
• MF: C₂₂H₂₉N₃O₃
• MW: 383.4839656353
• CID: 6252057
• PubChem ID: 44024465
• Update Time: 2025-07-31

N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2,4-dimethoxybenzamide
• 922136-79-6
• N-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-2,4-dimethoxybenzamide
• AKOS024636166
• N-[2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-2,4-dimethoxybenzamide
• F2291-0085
• N-[2-(dimethylamino)-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]-2,4-dimethoxybenzamide

• Inchi： 1S/C22H29N3O3/c1-24(2)20(15-6-9-19-16(12-15)10-11-25(19)3)14-23-22(26)18-8-7-17(27-4)13-21(18)28-5/h6-9,12-13,20H,10-11,14H2,1-5H3,(H,23,26)
• InChI Key： MDNOIZCERWTGAQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1OC)OC)NCC(C1C=CC2=C(C=1)CCN2C)N(C)C

Computed Properties

• Exact Mass: 383.22089180g/mol
• Monoisotopic Mass: 383.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2,4-dimethoxybenzamide

N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2,4-dimethoxybenzamide (CAS No. 922136-79-6): An Overview

N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2,4-dimethoxybenzamide (CAS No. 922136-79-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of indole and benzamide, and it exhibits a unique combination of structural features that contribute to its potential therapeutic applications.

The molecular structure of N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2,4-dimethoxybenzamide includes a dimethylamino group, a 1-methylindole moiety, and a 2,4-dimethoxybenzamide moiety. These functional groups play crucial roles in determining the compound's pharmacological properties and biological activity. The dimethylamino group enhances the compound's lipophilicity and can influence its ability to cross biological membranes. The 1-methylindole moiety is known for its involvement in various biological processes, including neurotransmission and cell signaling. The 2,4-dimethoxybenzamide moiety contributes to the compound's stability and solubility.

Recent studies have focused on the potential therapeutic applications of N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2,4-dimethoxybenzamide. One area of interest is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This inhibition can lead to reduced cell proliferation and inflammation, making it a promising candidate for drug development.

In addition to its enzymatic inhibition properties, N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2,4-dimethoxybenzamide has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. These findings suggest that the compound may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2,4-dimethoxybenzamide have also been studied to evaluate its suitability for clinical use. Preclinical studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in animal models, which are important factors for drug development.

Furthermore, the safety profile of N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-2,4-dimethoxybenzamide has been evaluated through various toxicity studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

The potential therapeutic applications of N-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-y l) ethyl - 2 , 4 - dimethoxybenzamide extend beyond enzymatic inhibition and anti-inflammatory activity. Recent research has explored its potential as a neuroprotective agent. Studies have shown that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective effect may be beneficial in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In conclusion, N - 2 - ( dim ethyl amino ) - 2 - ( 1 - methyl - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) ethyl - 2 , 4 - dimethoxybenzamide (CAS No. 922136 -79 -6 ) is a promising compound with diverse therapeutic potential. Its unique molecular structure confers it with multiple pharmacological activities that make it an attractive candidate for further development in various areas of medicine. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.